Cas no 2002-59-7 (6-Thioxanthine)
6-Thioxanthine structure
Product Name:6-Thioxanthine
CAS No:2002-59-7
MF:C5H4N4OS
MW:168.176458358765
MDL:MFCD01564486
CID:42285
PubChem ID:1268107
Update Time:2025-04-18
6-Thioxanthine Chemical and Physical Properties
Names and Identifiers
-
- 6-Mercapto-9H-purin-2-ol
- 6-Thioxanthine
- 1,3,6,7-Tetrahydro-6-thioxo-2H-purin-2-one
- 2H-Purin-2-one, 1,3,6,9-tetrahydro-6-thioxo-
- 6-sulfanylidene-3,7-dihydropurin-2-one
- 6-Thioxo-6,9-dihydro-1H-purin-2(3H)-one
- 2-Hydroxy-6-mercaptopurine
- 6-sulfanyl-9H-purin-2-ol
- 6-Mercaptoxanthine
- 2H-Purin-2-one, 1,3,6,7-tetrahydro-6-thioxo-
- 2HLR5DQG0J
- 2-HYDROXY-6-THIOPURINE
- RJOXFJDOUQJOMQ-UHFFFAOYSA-N
- 6-mercapto-3,9-dihydro-2H-purin-2-one
- 3,6-Dihydro-6-thioxo-9H-purine-2(1H)-one
- 6-sulfanyl-3,9-dihydro-2H-purin-2-one
- 6-Thio-2-hydroxypurine
- Xanthine, 6-thio-
- 6-sulfany
- 2002-59-7
- SCHEMBL160703
- NSC-12160
- AI3-52244
- AKOS015955614
- CS-W019267
- J-518826
- Imidazolo[4, 5-d]pyrimidin-6(5H)-one, 4, 7-dihydro-4-thione-
- 6-thioxo-3,7-dihydropurin-2-one;6-Thioxo-6,9-dihydro-1H-purin-2(3H)-one
- AKOS005067757
- A814176
- FT-0633971
- 6-thioxo-3,9-dihydropurin-2-one
- CHEMBL1426
- AKOS015854532
- 2H-PURIN-2-ONE, 1,3,6,7-TETRAHYDRO-6-THIOXO- XANTHINE, 6-THIO-
- Purin-2-ol, 6-mercapto (keto form)
- 1,3,6,9-Tetrahydro-6-thioxo-2H-purin-2-one
- NS00009361
- 6-thioxo-6,7-dihydro-1H-purin-2(3H)-one
- ?6-THIOXANTHINE
- SCHEMBL8485085
- DTXSID80173842
- 2-Oxo-6-thioxo-1,2,3,6-tetrahydro-9H-purine
- 6-Thioxo-1,3,6,9-tetrahydro-2H-purin-2-one
- UNII-2HLR5DQG0J
- AKOS025395592
- NSC12160
- 6-Thioxo-1,3,6,7-tetrahydro-purin-2-one
- F12268
- 2-Hydroxy-6-mercapto-purin
- 6-Thioxo-1,3,6,9-tetrahydro-2H-purin-2-one #
- NSC 12160
- MFCD01564486
- GS-3736
- NCGC00161963-01
- 6-Thioxo-1,3,6,9-tetrahydro-purin-2-one
- purin-2(1H)-one, 3,6-dihydro-6-thioxo-
- ALBB-035593
- STL372826
- 6-sulfanyl-1,7-dihydropurin-2-one
- 2H-PURIN-2-ONE, 1,3,6,7-TETRAHYDRO-6-THIOXO-XANTHINE, 6-THIO-
- 9H-purin-2-ol, 6-mercapto-
- STL558644
- Imidazolo(4, 5-d)pyrimidin-6(5H)-one, 4, 7-dihydro-4-thione-
- DTXCID7096333
- DB-045063
-
- MDL: MFCD01564486
- Inchi: 1S/C5H4N4OS/c10-5-8-3-2(4(11)9-5)6-1-7-3/h1H,(H3,6,7,8,9,10,11)
- InChI Key: RJOXFJDOUQJOMQ-UHFFFAOYSA-N
- SMILES: S=C1C2=C(N=CN2)NC(N1)=O
Computed Properties
- Exact Mass: 168.01100
- Monoisotopic Mass: 168.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 26
- XLogP3: -0.1
- Topological Polar Surface Area: 102
Experimental Properties
- Color/Form: powder
- Density: 1.534 (estimate)
- Melting Point: 300 °C
- Refractive Index: 1.6390 (estimate)
- PSA: 109.42000
- LogP: 0.30880
- Solubility: Slightly soluble in water
6-Thioxanthine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazard Category Code: R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
- Safety Instruction: S24/25-S36
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Storage Condition:Sealed in dry,2-8°C
6-Thioxanthine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Thioxanthine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BG140-1g |
6-Thioxanthine |
2002-59-7 | 95% | 1g |
1081.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BG140-250mg |
6-Thioxanthine |
2002-59-7 | 95% | 250mg |
523CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BG140-50mg |
6-Thioxanthine |
2002-59-7 | 95% | 50mg |
138.0CNY | 2021-07-12 | |
| Ambeed | A285350-250mg |
6-Thioxo-6,9-dihydro-1H-purin-2(3H)-one |
2002-59-7 | 95% | 250mg |
$27.0 | 2025-03-04 | |
| Ambeed | A285350-1g |
6-Thioxo-6,9-dihydro-1H-purin-2(3H)-one |
2002-59-7 | 95% | 1g |
$84.0 | 2025-03-04 | |
| Ambeed | A285350-5g |
6-Thioxo-6,9-dihydro-1H-purin-2(3H)-one |
2002-59-7 | 95% | 5g |
$419.0 | 2025-03-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BG140-200mg |
6-Thioxanthine |
2002-59-7 | 95% | 200mg |
361.0CNY | 2021-07-12 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02834-0.1g |
6-Thioxanthine |
2002-59-7 | 97% | 0.1g |
208.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02834-0.25g |
6-Thioxanthine |
2002-59-7 | 97% | 0.25g |
347.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02834-1g |
6-Thioxanthine |
2002-59-7 | 97% | 1g |
910.00 | 2021-07-09 |
6-Thioxanthine Related Literature
-
1. Tautomerism and ionization processes in 6-thioxanthine and its N-methyl derivativesD. Lichtenberg,F. Bergmann,Z. Neiman J. Chem. Soc. Perkin Trans. 2 1972 1676
-
Arnaldo X. Torres Hernandez,Chamitha J. Weeramange,Prathibha Desman,Anthony Fatino,Olivia Haney,Ryan J. Rafferty Med. Chem. Commun. 2019 10 169
-
3. 352. The synthesis of some 6-thioxanthinesK. R. H. Wooldridge,R. Slack J. Chem. Soc. 1962 1863
-
4. Reactions of some 8-(3-pyridyl)-6-thioxanthines with methyl iodideMordechai Kleiner J. Chem. Soc. Perkin Trans. 1 1973 739
-
5. Tautomerism and ionisation processes in 6-methylthio-2-oxopurinesDov Lichtenberg,Felix Bergmann,Zohar Neiman J. Chem. Soc. Perkin Trans. 1 1973 2445
2002-59-7 (6-Thioxanthine) Related Products
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- 38695-88-4(2H-Purin-2-one,1,3,6,7-tetrahydro-7-methyl-6-thioxo-)
- 4791-34-8( )
- 2398-70-1(2H-Purin-2-one,1,3,6,9-tetrahydro-1,3-dimethyl-6-thioxo-)
- 13182-58-6(2H-Purin-2-one,1,3,6,7-tetrahydro-1,3,7-trimethyl-6-thioxo-)
- 4791-35-9(8-(ethylsulfanyl)-1,3-dimethyl-6-thioxo-1,3,6,7-tetrahydro-2H-purin-2-one)
- 33403-03-1( )
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